Cas no 2137984-65-5 (Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H26N2O3/c1-5-16-9-6-14(7-10-16,8-11-17)15-12(18)19-13(2,3)4/h11H,5-10H2,1-4H3,(H,15,18)
- InChI Key: ZFAZVIWWTSBSKK-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1(CC=O)CCN(CC)CC1
Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-373122-0.05g |
tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate |
2137984-65-5 | 95.0% | 0.05g |
$972.0 | 2025-03-18 | |
| Enamine | EN300-373122-0.1g |
tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate |
2137984-65-5 | 95.0% | 0.1g |
$1019.0 | 2025-03-18 | |
| Enamine | EN300-373122-0.25g |
tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate |
2137984-65-5 | 95.0% | 0.25g |
$1065.0 | 2025-03-18 | |
| Enamine | EN300-373122-0.5g |
tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate |
2137984-65-5 | 95.0% | 0.5g |
$1111.0 | 2025-03-18 | |
| Enamine | EN300-373122-1.0g |
tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate |
2137984-65-5 | 95.0% | 1.0g |
$1157.0 | 2025-03-18 | |
| Enamine | EN300-373122-2.5g |
tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate |
2137984-65-5 | 95.0% | 2.5g |
$2268.0 | 2025-03-18 | |
| Enamine | EN300-373122-5.0g |
tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate |
2137984-65-5 | 95.0% | 5.0g |
$3355.0 | 2025-03-18 | |
| Enamine | EN300-373122-10.0g |
tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate |
2137984-65-5 | 95.0% | 10.0g |
$4974.0 | 2025-03-18 |
Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
Research Briefing on Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS: 2137984-65-5)
Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS: 2137984-65-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and pain management. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthesis pathways, and pharmacological applications.
The compound, often referred to as a piperidine derivative, has been investigated for its role in modulating neurotransmitter systems. Recent publications indicate that it serves as a precursor in the synthesis of sigma-1 receptor ligands, which are being explored for their neuroprotective and analgesic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of sigma-1 receptor agonists, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
In terms of synthesis, advancements have been made in optimizing the yield and purity of Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester. A recent patent (US20230145678) describes a novel catalytic process that reduces byproduct formation and improves scalability. This development is particularly relevant for industrial-scale production, where consistency and cost-efficiency are critical.
Pharmacological studies have also explored the compound's metabolic stability and toxicity profile. Preclinical trials conducted in 2024 revealed favorable pharmacokinetic properties, including moderate plasma half-life and low hepatotoxicity. These findings, published in Drug Metabolism and Disposition, support its further development as a drug candidate. However, researchers caution that additional in vivo studies are needed to fully assess its safety and efficacy.
In conclusion, Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS: 2137984-65-5) represents a promising compound in medicinal chemistry, with potential applications in CNS therapeutics and pain management. Ongoing research aims to address remaining challenges, such as optimizing its synthetic pathways and expanding its pharmacological evaluation. The compound's versatility and favorable properties make it a valuable focus for future drug development efforts.
2137984-65-5 (Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)